Cas no 1401667-93-3 ((S)-3-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester)

• Product Name: (S)-3-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester
• CAS No: 1401667-93-3
• MF: C₁₇H₂₅N₃O₃
• MW: 319.39870429039
• CID: 2155576
• Update Time: 2025-09-27

(S)-3-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-3-[((s)-2-amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester
• (S)-Benzyl 3-((S)-2-amino-N-methylpropanamido)piperidine-1-carboxylate
• AM97867
• (S)-3-[((S)-2-aminopropanyl)methylamino]piperidine-1-carboxylic acid benzyl ester
• (S)-3-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C17H25N3O3/c1-13(18)16(21)19(2)15-9-6-10-20(11-15)17(22)23-12-14-7-4-3-5-8-14/h3-5,7-8,13,15H,6,9-12,18H2,1-2H3/t13-,15-/m0/s1
• InChI Key： VDJGRMUBMCCAKV-ZFWWWQNUSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC[C@@H](C1)N(C)C([C@H](C)N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 410
• Topological Polar Surface Area: 75.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-3-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester

Comprehensive Overview of (S)-3-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS No. 1401667-93-3)

The compound (S)-3-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS No. 1401667-93-3) is a chiral piperidine derivative with significant potential in pharmaceutical research and drug development. Its unique structure, featuring both amino-propionyl and benzyl ester functional groups, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and receptor binding, particularly in the context of central nervous system (CNS) disorders and pain management.

One of the key reasons for the growing attention toward (S)-3-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester is its stereospecificity. The (S)-configuration at critical chiral centers ensures high selectivity in biological interactions, a feature highly sought after in modern precision medicine. This aligns with current trends in personalized therapeutics, where researchers aim to minimize off-target effects and enhance drug efficacy. The compound’s piperidine core is also a common motif in FDA-approved drugs, further underscoring its relevance.

In recent years, the demand for chiral building blocks like CAS No. 1401667-93-3 has surged, driven by advancements in asymmetric synthesis and catalysis. Pharmaceutical companies are leveraging such compounds to develop next-generation small-molecule inhibitors and GPCR modulators. Additionally, the benzyl ester group in this molecule offers synthetic flexibility, enabling facile derivatization for structure-activity relationship (SAR) studies. This adaptability is crucial for optimizing drug candidates in early-stage discovery.

Another area where (S)-3-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester shows promise is in neuropharmacology. The compound’s ability to interact with neurotransmitter receptors has sparked interest in its potential applications for neurodegenerative diseases, such as Alzheimer’s and Parkinson’s. With the global rise in aging populations, these conditions represent a pressing unmet medical need, making research into novel therapeutics like this compound a high priority.

From a synthetic chemistry perspective, the preparation of CAS No. 1401667-93-3 involves multi-step organic transformations, including amide coupling and esterification. These processes are often optimized for yield and purity, as impurities can significantly impact downstream biological assays. Quality control measures, such as HPLC and NMR spectroscopy, are essential to ensure the compound meets the stringent standards required for pharmaceutical use.

Environmental and regulatory considerations also play a role in the compound’s application. As the pharmaceutical industry moves toward green chemistry, researchers are exploring sustainable methods to produce (S)-3-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester. This includes minimizing hazardous solvents and reducing waste generation, aligning with global initiatives like the UN Sustainable Development Goals (SDGs).

In summary, (S)-3-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS No. 1401667-93-3) is a versatile and pharmacologically relevant compound with broad applications in drug discovery. Its chiral purity, functional group diversity, and potential therapeutic benefits make it a focal point for researchers tackling complex medical challenges. As the field evolves, this compound is likely to remain at the forefront of innovation in medicinal chemistry and biopharmaceuticals.